molecular formula C17H17N3O B1225598 1-[3-(4-Phenylphenoxy)propyl]-1,2,4-triazole

1-[3-(4-Phenylphenoxy)propyl]-1,2,4-triazole

Cat. No. B1225598
M. Wt: 279.34 g/mol
InChI Key: HIDHFMMPDIACKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[3-(4-phenylphenoxy)propyl]-1,2,4-triazole is a member of biphenyls.

Scientific Research Applications

Synthesis and Chemical Properties

Triazole derivatives, including 1,2,4-triazoles, have been extensively studied for their diverse biological activities and structural variations. The synthesis of these compounds involves novel methodologies that consider green chemistry, energy-saving, and sustainability. The development of new synthetic routes for triazole compounds is crucial for expanding their application in medicinal chemistry and other fields (Ferreira et al., 2013).

Biological Applications

Triazole derivatives exhibit a broad range of biological activities, including antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. These compounds have been the subject of significant research interest due to their potential as therapeutic agents against various diseases. The exploration of 1,2,4-triazoles in drug discovery has led to the identification of compounds with promising biological activities, encouraging further investigation into their mechanisms of action and therapeutic potential (Ohloblina, 2022).

Physico-Chemical and Industrial Applications

In addition to their biological activities, 1,2,4-triazole derivatives have been studied for their physico-chemical properties and applications in various industries. These compounds find use in optical materials, photosensitizers, coloring agents, antioxidants, and additives for fuels and oils. The versatility of 1,2,4-triazoles makes them valuable in fields beyond medicinal chemistry, including engineering, metallurgy, and agriculture (Parchenko, 2019).

properties

Product Name

1-[3-(4-Phenylphenoxy)propyl]-1,2,4-triazole

Molecular Formula

C17H17N3O

Molecular Weight

279.34 g/mol

IUPAC Name

1-[3-(4-phenylphenoxy)propyl]-1,2,4-triazole

InChI

InChI=1S/C17H17N3O/c1-2-5-15(6-3-1)16-7-9-17(10-8-16)21-12-4-11-20-14-18-13-19-20/h1-3,5-10,13-14H,4,11-12H2

InChI Key

HIDHFMMPDIACKQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC=C(C=C2)OCCCN3C=NC=N3

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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